Cas no 2416230-90-3 (4-(Dimethoxymethyl)quinazoline)

• Product Name: 4-(Dimethoxymethyl)quinazoline
• CAS No: 2416230-90-3
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6083872
• PubChem ID: 146155597
• Update Time: 2025-05-24

4-(Dimethoxymethyl)quinazoline Chemical and Physical Properties

Names and Identifiers

• EN300-7542804
• 2416230-90-3
• 4-(Dimethoxymethyl)quinazoline

• Inchi： 1S/C11H12N2O2/c1-14-11(15-2)10-8-5-3-4-6-9(8)12-7-13-10/h3-7,11H,1-2H3
• InChI Key： DXOUHQGEHRTTJD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2C=CC=CC=2N=CN=1)OC

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.2Ų

Additional information on 4-(Dimethoxymethyl)quinazoline

Introduction to 4-(Dimethoxymethyl)quinazoline (CAS No. 2416230-90-3)

4-(Dimethoxymethyl)quinazoline, identified by the Chemical Abstracts Service Number (CAS No.) 2416230-90-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the quinazoline family, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural motif of quinazoline, characterized by a fused benzene and pyrimidine ring system, serves as a versatile scaffold for drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

The presence of the dimethoxymethyl substituent at the 4-position of the quinazoline ring introduces unique electronic and steric properties to the molecule. This modification can influence its solubility, metabolic stability, and interactions with biological targets. The dimethoxymethyl group, in particular, is known for its ability to enhance lipophilicity while maintaining metabolic resilience, making it a valuable feature in medicinal chemistry for optimizing pharmacokinetic profiles.

In recent years, quinazoline derivatives have been extensively studied for their potential in treating various diseases, including cancer, infectious diseases, and inflammatory disorders. The structural versatility of quinazoline allows for modifications that can fine-tune its biological activity. For instance, derivatives with electron-withdrawing groups at key positions have shown promise as inhibitors of tyrosine kinases, which are critical in cancer signaling pathways.

One of the most compelling aspects of 4-(dimethoxymethyl)quinazoline is its role as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting specific enzymes involved in disease pathways. Its incorporation into larger molecules can enhance binding affinity and selectivity, crucial factors for achieving therapeutic efficacy while minimizing side effects.

The synthesis of 4-(dimethoxymethyl)quinazoline typically involves multi-step organic reactions that establish the quinazoline core and introduce the dimethoxymethyl substituent. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. These synthetic strategies highlight the compound's importance not only as a target molecule but also as a reagent in organic synthesis.

From a computational chemistry perspective, 4-(dimethoxymethyl)quinazoline has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how structural modifications affect binding affinity and specificity. For example, virtual screening techniques have been used to identify potential lead compounds derived from this scaffold that exhibit high potency against disease-related enzymes.

The pharmacological profile of 4-(dimethoxymethyl)quinazoline has been explored in preclinical studies, where it has demonstrated promising activity against certain cancer cell lines. Its ability to modulate kinase activity has led researchers to investigate its potential as an anticancer agent. Additionally, its interaction with other biological targets has opened avenues for exploring its utility in treating inflammatory diseases and infectious conditions.

Recent advancements in drug delivery systems have also highlighted the significance of 4-(dimethoxymethyl)quinazoline as a component in targeted therapies. Nanoparticle-based delivery systems have been engineered to encapsulate this compound, enhancing its bioavailability and enabling site-specific release. Such innovations underscore the compound's potential not only as an active pharmaceutical ingredient but also as a key component in advanced drug formulations.

The regulatory landscape for compounds like 4-(dimethoxymethyl)quinazoline is governed by stringent guidelines to ensure safety and efficacy. Manufacturers must adhere to Good Manufacturing Practices (GMP) and undergo rigorous testing before clinical trials can commence. The growing interest in quinazoline derivatives has prompted regulatory bodies to update guidelines to accommodate new synthetic methodologies and pharmacological applications.

The future prospects of 4-(dimethoxymethyl)quinazoline are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field. As new synthetic routes are developed and computational models refine our understanding of molecular interactions, the potential uses for this compound are expected to grow.

In conclusion,4-(dimethoxymethyl)quinazoline (CAS No. 2416230-90-3) represents a cornerstone in modern pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutics targeting various diseases. With continued advancements in synthetic chemistry and computational biology,4-(dimethoxymethyl)quinazoline is poised to play an increasingly significant role in addressing unmet medical needs.